Cas no 38865-44-0 (1-(1-hydroxyprop-2-en-1-yl)naphthalen-2-ol)

• Product Name: 1-(1-hydroxyprop-2-en-1-yl)naphthalen-2-ol
• CAS No: 38865-44-0
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 6430241
• PubChem ID: 102051413
• Update Time: 2025-05-23

1-(1-hydroxyprop-2-en-1-yl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxyprop-2-en-1-yl)naphthalen-2-ol
• EN300-1840222
• 38865-44-0
• 1-(1-Hydroxyallyl)naphthalen-2-ol

• Inchi： 1S/C13H12O2/c1-2-11(14)13-10-6-4-3-5-9(10)7-8-12(13)15/h2-8,11,14-15H,1H2
• InChI Key： BFLJNVAQELSQCQ-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C(=CC=C2C=CC=CC=12)O

Computed Properties

• Exact Mass: 200.083729621g/mol
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-(1-hydroxyprop-2-en-1-yl)naphthalen-2-ol

1-(1-Hydroxyprop-2-en-1-yl)naphthalen-2-ol: A Comprehensive Overview

The compound 1-(1-hydroxyprop-2-en-1-yl)naphthalen-2-ol, identified by the CAS number 38865-44-0, is a fascinating organic molecule with significant applications in various fields. This compound, often referred to as naphthol derivative, has garnered attention due to its unique structural properties and versatile functional groups. The molecule consists of a naphthalene ring system with a hydroxyl group at the 2-position and a substituted propenol group at the 1-position. This combination of functional groups makes it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 1-(1-hydroxyprop-2-en-1-yl)naphthalen-2-ol in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents. The presence of the hydroxyl group and the conjugated double bond in the propenol moiety contribute to its ability to interact with biological systems, making it a promising candidate for drug discovery.

In addition to its pharmaceutical applications, this compound has found utility in the synthesis of advanced materials. The naphthalene core, combined with the hydroxyl group, provides a platform for designing materials with tailored electronic properties. Recent advancements in nanotechnology have leveraged this compound to develop novel carbon-based materials, which exhibit enhanced conductivity and stability. These materials hold potential for applications in electronics, energy storage, and sensing technologies.

The synthesis of 1-(1-hydroxyprop-2-en-1-yl)naphthalen-2-ol involves a multi-step process that typically begins with the preparation of naphthol derivatives. The introduction of the propenol group requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthetic routes by employing catalytic methods and green chemistry principles, reducing environmental impact while maintaining product quality.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular structure, stability, and reactivity under various conditions. Furthermore, computational chemistry methods have been employed to predict its electronic properties and reactivity, aiding in the design of new compounds based on this structure.

In conclusion, 1-(1-hydroxyprop-2-en-1-yl)naphthalen-2-ol is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups and structural features makes it an invaluable tool in both academic research and industrial innovation. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing science and technology.